6-Hydroxy-2-methylisoindolin-1-one

• IUPAC Name: 6-hydroxy-2-methyl-3H-isoindol-1-one
• InChI: InChI=1S/C9H9NO2/c1-10-5-6-2-3-7(11)4-8(6)9(10)12/h2-4,11H,5H2,1H3
• InChI Key: NSDPMSCJMHMIKP-UHFFFAOYSA-N
• Canonical SMILES: CN1CC2=C(C1=O)C=C(C=C2)O
• Molecular Formula: C9H9NO2
• Molecular Weight: 163.17 g/mol
• CAS No.: 1344701-44-5

Description

6-Hydroxy-2-methylisoindolin-1-one is an organic compound with the molecular formula C9H9NO2 and a molecular weight of 163.18. It is also known by its IUPAC name, 6-hydroxy-2-methyl-1-isoindolinone.

Synthesis Analysis

While specific synthesis methods for this compound were not found in the search results, isoindoline derivatives can be synthesized using a method based on a domino reaction involving a donor-acceptor cyclopropane containing a bromomethyl group in the ortho position of the aromatic substituent and structurally varied primary amines.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H9NO2/c1-10-5-6-2-3-7(11)4-8(6)9(10)12/h2-4,11H,5H2,1H3.

Physical and Chemical Properties Analysis

This compound is a solid at room temperature. . The compound should be stored in a sealed container in a dry environment.

Scientific Research Applications

• Cytostatic Activity and Tubulin Polymerization Inhibition : A study by Gastpar et al. (1998) investigated derivatives of 2-phenylindole, a main fragment of 12-formyl-5,6-dihydroindolo[2, 1-a]isoquinoline, for their cytostatic activity and inhibition of tubulin polymerization. These compounds, including those related to 6-Hydroxy-2-methylisoindolin-1-one, showed a range of activity, disrupting microtubule assembly and degrading the cytoskeleton in a manner similar to colchicine.

• Pharmacological Effects on Blood Pressure, Respiration, and Smooth Muscle : Research by Fassett and Hjort (1938) and Hjort et al. (1942) found that isoquinolines, including those similar to this compound, affect blood pressure, pulse rate, respiration, and smooth muscle. These studies highlighted the pressor and depressor activities associated with different substitutions on the isoquinoline structure.

• Ultrafast Proton Transfer to Solvent : Pérez-Lustres et al. (2007) studied the photoinduced proton transfer from cations like 6-hydroxyquinolinium, related to this compound, to water and alcohols. This study helps in understanding the reaction dynamics and molecular interactions of similar compounds.

• Synthesis of Isoindolin-1-one Derivatives : A 2008 study by Cao et al. described efficient methods for synthesizing isoindolin-1-one derivatives, including 3-methyleneisoindolin-1-ones, highlighting the versatility of these compounds in chemical synthesis.

• Fluorescent Probing and Solvatochromic Properties : Kimuro et al. (2017) synthesized a 7-hydroxy derivative of 3-methyleneisoindolin-1-one and investigated its properties as a fluorescent probe. Additionally, Gutierrez et al. (2005) studied the absorption and solvatochromic properties of 2-methylisoindolin-1-one, providing insights into the interaction of such molecules with solvents.

• Conversion and Synthesis of Derivatives : Brossi (1991) explored the conversion of tetrahydroisoquinoline-1-carboxylic acids derived from dopamine, which are related to this compound. The study offers insights into the synthetic pathways and potential pharmaceutical applications.

Safety and Hazards

The compound has been classified with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261 and P305+P351+P338.